4-ethoxy-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H19N3O5S/c1-2-25-14-5-7-15(8-6-14)27(23,24)19-11-12-21-18(22)10-9-16(20-21)17-4-3-13-26-17/h3-10,13,19H,2,11-12H2,1H3
• InChI Key: SMDODMFXCUGLAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

4-ethoxy-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in medicinal chemistry. It is a sulfonamide derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Antimicrobial Activity

Research on related sulfonamide compounds has shown significant antimicrobial activity against various bacteria and fungi. For instance, compounds synthesized by incorporating heterocyclic moieties exhibited noteworthy antimicrobial effects (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019). This suggests that similar compounds, like the one , could potentially be explored for their antimicrobial properties in scientific research.

Antiproliferative and Anticancer Activity

Compounds with structures similar to the specified compound have been investigated for their antiproliferative and anticancer effects. A study on N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives demonstrated potential antiproliferative activity against several tumor cell lines (Somayeh Motavallizadeh et al., 2014). Another research focused on benzenesulfonamide cyclic imide hybrid molecules revealed promising anticancer activity against human cancer cell lines (Anuj Kumar et al., 2015). These studies underscore the potential for compounds with similar chemical backbones to be utilized in the development of new anticancer agents.